1-(6-(4-Bromophenyl)-2-methylpyridin-3-yl)ethanone

• IUPAC Name: 1-[6-(4-bromophenyl)-2-methylpyridin-3-yl]ethanone
• InChI: InChI=1S/C14H12BrNO/c1-9-13(10(2)17)7-8-14(16-9)11-3-5-12(15)6-4-11/h3-8H,1-2H3
• InChI Key: YSKWXWXSTOWRKS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=N1)C2=CC=C(C=C2)Br)C(=O)C
• Molecular Formula: C14H12BrNO
• Molecular Weight: 290.15 g/mol

Description

4’-Bromoacetophenone, also known as 1-(4-Bromophenyl)ethanone, is a chemical compound with the molecular formula C8H7BrO and a molecular weight of 199.045. It is also known by other names such as p-Bromoacetophenone, p-Bromophenyl methyl ketone, Methyl p-bromophenyl ketone.

Molecular Structure Analysis

The molecular structure of 1-(4-Bromophenyl)ethanone can be viewed using Java or Javascript. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Physical And Chemical Properties Analysis

1-(4-Bromophenyl)ethanone is a solid at room temperature. It has a molecular weight of 199.045.

Mechanism of Action

1-(6-(4-Bromophenyl)-2-methylpyridin-3-yl)ethanone has been studied for its potential mechanism of action. The compound has been shown to interact with various enzymes and receptors, including cytochrome P450 enzymes, and to modulate the activity of these enzymes. Additionally, the compound has been shown to interact with other proteins and lipids in the cell membrane, which may play a role in its mechanism of action.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. The compound has been shown to modulate the activity of various enzymes and receptors, which may lead to changes in cellular metabolism and gene expression. Additionally, the compound has been shown to interact with other proteins and lipids in the cell membrane, which may lead to changes in cell structure and function.

Advantages and Limitations for Lab Experiments

1-(6-(4-Bromophenyl)-2-methylpyridin-3-yl)ethanone has several advantages and limitations when used in laboratory experiments. The compound is relatively easy to synthesize, and it has been found to be stable in aqueous solutions. Additionally, the compound has been found to be non-toxic and non-irritating, making it suitable for use in a variety of laboratory experiments. However, the compound is relatively expensive and may not be suitable for use in large-scale experiments.

Future Directions

1-(6-(4-Bromophenyl)-2-methylpyridin-3-yl)ethanone has potential future applications in scientific research. The compound could be used in the development of new drugs and drug delivery systems, as well as in the study of biochemical and physiological processes. Additionally, the compound could be used to develop new materials for use in drug delivery systems and to study the interactions between proteins and lipids in the cell membrane. Finally, the compound could be used in the study of the mechanism of action of other compounds and in the development of novel therapeutic strategies.

Synthesis Methods

1-(6-(4-Bromophenyl)-2-methylpyridin-3-yl)ethanone can be synthesized through a two-step process. The first step involves the reaction of 4-bromophenylacetic acid and 2-methylpyridine in aqueous acetic acid to form the desired product. The second step involves the reaction of the product with ethanone in the presence of a base such as sodium hydroxide to form this compound.

Scientific Research Applications

1-(6-(4-Bromophenyl)-2-methylpyridin-3-yl)ethanone is a versatile compound that has been studied for its potential applications in scientific research. It has been used as a synthetic intermediate in the synthesis of novel drugs, as well as in the study of biochemical and physiological processes. The compound has also been used in the synthesis of polymers and other materials for use in drug delivery systems.

Safety and Hazards

While specific safety and hazard information for 1-(6-(4-Bromophenyl)-2-methylpyridin-3-yl)ethanone is not available, similar compounds require careful handling. For instance, 1-(4-Bromophenyl)ethanol can cause skin and eye irritation and may cause respiratory irritation. It is recommended to avoid breathing its dust, fume, gas, mist, vapors, or spray.